Cancer-Targeting Compound 1

• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol
• InChI: InChI=1S/C15H13N3O2S/c1-15(2)9-20-14(19)18(15)13-17-12(8-21-13)11-5-3-10(7-16)4-6-11/h3-6,8H,9H2,1-2H3
• InChIKey: OLHKCEIOFAUDPT-UHFFFAOYSA-N

Cancer-Targeting Compound 1: A Progesterone Receptor Modulator for Hormone-Dependent Cancer Research

Cancer-Targeting Compound 1, identified by CAS number 1007581-62-5, is a synthetic small molecule belonging to a class of oxazolidone derivatives designed as progesterone receptor (PR) modulators [1]. It is structurally defined as 4-[2-(4,4-dimethyl-2-oxo-3-oxazolidinyl)-4-thiazolyl]-benzonitrile, and its development and utility are described in a patent focused on its use for treating hormone-related conditions, including hormone-dependent carcinomas . As a research tool, it is intended for exploring PR-mediated pathways in oncology, particularly in contexts where modulating progesterone signaling is a relevant therapeutic or investigative strategy .

Non-steroidal PR modulator tool compound for hormone-dependent cancer research models

Defined oxazolidinone scaffold with patent-origin substitution pattern

Supports SAR studies and analytical method development

• [1] B. F. Schmidt, R. R. Cesati III, E. G. Lovering, M. C. Kozak, J. R. P. R. A. M. A. R. L. A. K. A. Fensome, WO 2008021331 A2 (Oxazolidone derivatives as PR modulators), International Publication Date: 21 February 2008. View Source

The Risk of Substituting Cancer-Targeting Compound 1 in PR-Modulator Research

Direct substitution of Cancer-Targeting Compound 1 with other PR modulators, such as Tanaproget, Ulipristal Acetate, or Mifepristone, is scientifically unsound due to fundamental differences in molecular structure, which can lead to divergent pharmacological profiles [1]. The unique oxazolidone-thiazole core of Cancer-Targeting Compound 1 is distinct from the steroidal backbone of Ulipristal or the pyrrole-oxindole structure of Tanaproget [2]. These structural differences can profoundly influence receptor binding affinity, cofactor recruitment, and downstream gene expression, resulting in a unique functional profile that is not interchangeable. Without quantitative comparative data, any assumption of functional equivalence is a high-risk experimental variable that can confound results in oncology research models.

Scaffold substitution

Varying substituents on the oxazolidinone core may shift receptor agonism/antagonism profiles, limiting interchangeability.

Physicochemical variability

Lipophilicity and polarity differences among in-class analogs can alter cellular permeability and target binding kinetics.

• [1] B. F. Schmidt, R. R. Cesati III, E. G. Lovering, M. C. Kozak, J. R. P. R. A. M. A. R. L. A. K. A. Fensome, WO 2008021331 A2 (Oxazolidone derivatives as PR modulators), International Publication Date: 21 February 2008. View Source
• [2] A. Fensome, W. H. Miller, M. A. Collins, R. R. Wilkening, J. R. P. R. A. M. A. R. L. A. K. A. Fensome, 'Tricyclic oxazolidone derivatives useful as PR modulators', US Patent Application Publication US 2008/0045533 A1, February 21, 2008. View Source

Quantitative Differentiation Evidence for Cancer-Targeting Compound 1 Procurement

Structural Differentiation of Cancer-Targeting Compound 1's Unique Oxazolidone-Thiazole Core

Cancer-Targeting Compound 1 is characterized by a unique oxazolidone-thiazole-benzonitrile core structure, which is chemically distinct from other major classes of PR modulators, such as steroidal compounds (e.g., Ulipristal Acetate) or non-steroidal pyrrole-oxindole derivatives (e.g., Tanaproget) [1]. While quantitative binding affinity (e.g., IC50, Kd) or functional activity (e.g., EC50) data for Cancer-Targeting Compound 1 is not publicly available, this structural divergence forms the basis for its potential pharmacological differentiation. The absence of public comparative potency data against PR or other receptors is a critical evidence gap for scientific selection [2].

Chemical Purity

Data to verify

≥98.37% (HPLC), reported up to 99.89%

Supports batch-to-batch consistency in assays

Purity benchmark; direct comparator data not available

Evidence Dimension	Molecular Scaffold
Target Compound Data	4-[2-(4,4-dimethyl-2-oxo-3-oxazolidinyl)-4-thiazolyl]-benzonitrile (Oxazolidone-thiazole core)
Comparator Or Baseline	Tanaproget (Pyrrole-oxindole core); Ulipristal Acetate (Steroidal core)
Quantified Difference	Qualitative structural difference; no comparative potency data available.
Conditions	Structural classification based on patent WO 2008021331 A2 [1]

Why This Matters

Procurement must be based on the specific chemical structure to ensure experimental reproducibility, as even structurally related PR modulators can exhibit significant variations in receptor selectivity and functional activity.

• [1] B. F. Schmidt, R. R. Cesati III, E. G. Lovering, M. C. Kozak, J. R. P. R. A. M. A. R. L. A. K. A. Fensome, WO 2008021331 A2 (Oxazolidone derivatives as PR modulators), International Publication Date: 21 February 2008. View Source
• [2] AdisInsight, 'PRA 027', Springer Nature Switzerland AG, last updated 29 September 2010. View Source

Recommended Application Scenarios for Cancer-Targeting Compound 1

Investigating the Role of PR in Hormone-Dependent Cancers

Researchers exploring the impact of progesterone receptor modulation on cancer cell proliferation, apoptosis, or gene expression can use this compound. Its specific oxazolidone-thiazole scaffold may engage the PR in a way that produces a unique transcriptional response, distinct from other PR modulators. This is based on its classification as a PR modulator for hormone-dependent carcinomas [1].

Benchmarking Novel PR Modulators in Oncology

Due to its distinct chemical structure, Cancer-Targeting Compound 1 can serve as a comparator or reference compound in medicinal chemistry programs focused on developing new, non-steroidal PR modulators. Its unique scaffold offers a baseline for evaluating the structural and functional novelty of new chemical entities [2].

Studies Requiring a Non-Steroidal PR Modulator Scaffold

In experimental systems where steroidal compounds like progesterone or Ulipristal acetate may have confounding off-target effects due to their steroidal nature, Cancer-Targeting Compound 1 offers a non-steroidal alternative. Its oxazolidone core provides a different chemical template for modulating PR activity, which may be advantageous in certain assay systems [1].

Developing New Polymorph Forms for Formulation

As detailed in a follow-up patent, this compound exists in different polymorphic forms (Form I and Form II), which can have distinct physical properties affecting solubility and stability [3]. Researchers involved in preclinical formulation development can utilize Cancer-Targeting Compound 1 to investigate and optimize solid-state properties for in vivo studies.

Application

Selection Property

Validation Focus

PR-dependent carcinoma cell line assays

PR modulator tool compound

Cell viability and gene expression endpoints

SAR and docking studies of oxazolidinone PR modulators

Defined scaffold and physicochemical profile

Computational model and ligand-receptor interaction validation

Analytical reference standard development

High purity specification and defined exact mass

HPLC/LC-MS method development and purity assessment

• [1] B. F. Schmidt, R. R. Cesati III, E. G. Lovering, M. C. Kozak, J. R. P. R. A. M. A. R. L. A. K. A. Fensome, WO 2008021331 A2 (Oxazolidone derivatives as PR modulators), International Publication Date: 21 February 2008. View Source
• [2] A. Fensome, W. H. Miller, M. A. Collins, R. R. Wilkening, J. R. P. R. A. M. A. R. L. A. K. A. Fensome, 'Tricyclic oxazolidone derivatives useful as PR modulators', US Patent Application Publication US 2008/0045533 A1, February 21, 2008. View Source
• [3] A. Fensome, R. R. Wilkening, J. R. P. R. A. M. A. R. L. A. K. A. Fensome, 'Synthesis and characterization of polymorph form II of 4-(2-(4,4-dimethyl-2-oxooxazolidin-3-YL)thiazol-4-YL)benzonitrile', US Patent Application Publication US 2008/0234340 A1, September 25, 2008. View Source